molecular formula C8H12N2 B8286317 4-Methyl-6-isopropylpyrimidine CAS No. 935252-68-9

4-Methyl-6-isopropylpyrimidine

Cat. No.: B8286317
CAS No.: 935252-68-9
M. Wt: 136.19 g/mol
InChI Key: ALQZXUGWYMZDQO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Methyl-6-isopropylpyrimidine is a useful research compound. Its molecular formula is C8H12N2 and its molecular weight is 136.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

935252-68-9

Molecular Formula

C8H12N2

Molecular Weight

136.19 g/mol

IUPAC Name

4-methyl-6-propan-2-ylpyrimidine

InChI

InChI=1S/C8H12N2/c1-6(2)8-4-7(3)9-5-10-8/h4-6H,1-3H3

InChI Key

ALQZXUGWYMZDQO-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=NC=N1)C(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

4-Chloro-5-isopropyl-6-methylpyrimidine (5.0 g, 29 mmol) and sodium acetate (3.1 g, 38 mmol) were combined in 75 ml methanol and hydrogenated over 500 mg 5 percent palladium on carbon for 20 h. After removal of the catalyst by filtration, the solvent was removed by evaporation. The residue was treated with sat. sodium bicarbonate solution and extracted with diethyl ether. The ether extracts were washed with sat. brine, dried (Na2SO4) and evaporated to give 3.2 g (81 percent yield).
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
3.1 g
Type
reactant
Reaction Step Two
Quantity
75 mL
Type
reactant
Reaction Step Three
Quantity
500 mg
Type
catalyst
Reaction Step Four

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.